3',5'-Dimethyl-3-(3-methylphenyl)propiophenone
Overview
Description
3’,5’-Dimethyl-3-(3-methylphenyl)propiophenone is a chemical compound with the molecular formula C18H20O . It is available for purchase from various chemical suppliers .
Molecular Structure Analysis
The molecular structure of 3’,5’-Dimethyl-3-(3-methylphenyl)propiophenone consists of 18 carbon atoms, 20 hydrogen atoms, and 1 oxygen atom . The exact 3D structure might be available in specialized chemical databases or software .Scientific Research Applications
Photochemical Synthesis
- Research by Kiesewetter and Margaretha (1987) explored the photochemical synthesis of octahydro- and hexahydro-benzothiophenes from various compounds, including 5-(2-propenyl)-2(5H)-thiophenone. This study highlights the potential of such compounds in advanced photochemical reactions and synthesis processes (Kiesewetter & Margaretha, 1987).
Synthesis and Characterization of Disperse Dyes
- Elapasery et al. (2020) conducted research on the synthesis and characterization of disperse dyes using enaminones derived from compounds like 3-Dimethyl amino-1-phenyl propenone. This indicates the use of such compounds in developing new disperse dyes for various applications (Elapasery et al., 2020).
Chemotaxis and Biodegradation Studies
- Bhushan et al. (2000) explored the chemotaxis and biodegradation of 3-methyl-4-nitrophenol by Ralstonia sp. SJ98. This study demonstrates the ecological and environmental significance of such compounds in the context of pesticide degradation and environmental remediation (Bhushan et al., 2000).
Crystal Structures of Key Intermediates in Pharmaceutical Synthesis
- Mohan et al. (2003) studied the crystal structures of key intermediates in the synthesis of phenothiazines, which include derivatives of 3(phenyl) 2,4-N-dimethylcarbamoyl cyclohexanone. This research is crucial for understanding the molecular structures and properties of pharmaceutical intermediates (Mohan et al., 2003).
Electron Transfer Processes in Photochemistry
- Encinas and Scaiano (1979) investigated the electron transfer processes in the photochemistry of beta-(dimethylamino)propiophenone. This research contributes to our understanding of the photochemical behavior of similar compounds and their potential applications in various fields, including materials science (Encinas & Scaiano, 1979).
Synthesis of High Spin Mononuclear Iron(III) Complexes
- Pogány et al. (2017) synthesized high spin mononuclear iron(III) complexes using Schiff base ligands derived from 2-hydroxybenzophenones, demonstrating the role of such compounds in the synthesis of complex metal-organic frameworks and their potential applications in catalysis and materials science (Pogány et al., 2017).
Synthesis of Dihydro-2(3H)-thiophenone Derivatives
- Taguchi and Suhara (1986) focused on the synthesis of dihydro-2(3H)-thiophenone derivatives, highlighting the versatility of such compounds in organic synthesis and the potential for developing novel organic molecules (Taguchi & Suhara, 1986).
Mechanism of Action
Mode of Action
Based on its chemical structure, it’s likely that it undergoes nucleophilic addition reactions similar to other ketones . In these reactions, the oxygen atom of the carbonyl group can act as a nucleophile, competing with nitrogen. The reaction with nitrogen forms an oxime in an essentially irreversible process as the adduct dehydrates .
Biochemical Pathways
Given its potential to form oximes and hydrazones, it may influence pathways involving these compounds or their precursors .
Result of Action
Based on its potential to form oximes and hydrazones, it may have effects on cellular processes involving these compounds .
Action Environment
Environmental factors such as temperature, pH, and the presence of other substances can influence the action, efficacy, and stability of 3’,5’-Dimethyl-3-(3-methylphenyl)propiophenone. For instance, it should be kept away from heat, sparks, open flames, and hot surfaces. It should also be protected from moisture .
Properties
IUPAC Name |
1-(3,5-dimethylphenyl)-3-(3-methylphenyl)propan-1-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20O/c1-13-5-4-6-16(10-13)7-8-18(19)17-11-14(2)9-15(3)12-17/h4-6,9-12H,7-8H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WMCYEAIJMKHYPC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)CCC(=O)C2=CC(=CC(=C2)C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60644080 | |
Record name | 1-(3,5-Dimethylphenyl)-3-(3-methylphenyl)propan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60644080 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
252.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
898790-84-6 | |
Record name | 1-Propanone, 1-(3,5-dimethylphenyl)-3-(3-methylphenyl)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=898790-84-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-(3,5-Dimethylphenyl)-3-(3-methylphenyl)propan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60644080 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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